Cas no 1443344-50-0 (rac-(1R,2R)-2-(5-chlorothiophen-2-yl)cyclopentan-1-ol)

• Product Name: rac-(1R,2R)-2-(5-chlorothiophen-2-yl)cyclopentan-1-ol
• CAS No: 1443344-50-0
• MF: C₉H₁₁ClOS
• MW: 202.701040506363
• MDL: MFCD11520965
• CID: 5150899
• PubChem ID: 124512467
• Update Time: 2026-03-03

rac-(1R,2R)-2-(5-chlorothiophen-2-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(5-Chloro-2-thienyl)cyclopentanol
• rac-(1R,2R)-2-(5-chlorothiophen-2-yl)cyclopentan-1-ol

• MDL： MFCD11520965
• Inchi： 1S/C9H11ClOS/c10-9-5-4-8(12-9)6-2-1-3-7(6)11/h4-7,11H,1-3H2/t6-,7-/m1/s1
• InChI Key： SIBWSEFDCAHGEO-RNFRBKRXSA-N
• SMILES： [C@@H]1(O)CCC[C@H]1C1SC(Cl)=CC=1

Additional information on rac-(1R,2R)-2-(5-chlorothiophen-2-yl)cyclopentan-1-ol

Research Brief on rac-(1R,2R)-2-(5-chlorothiophen-2-yl)cyclopentan-1-ol (CAS: 1443344-50-0): Recent Advances and Applications

In recent years, the compound rac-(1R,2R)-2-(5-chlorothiophen-2-yl)cyclopentan-1-ol (CAS: 1443344-50-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclopentanol derivative, characterized by its thiophene and chlorine substituents, has emerged as a promising scaffold for drug discovery due to its unique structural features and potential biological activities. Recent studies have explored its synthesis, stereochemistry, and applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient enantioselective synthesis of rac-(1R,2R)-2-(5-chlorothiophen-2-yl)cyclopentan-1-ol using asymmetric hydrogenation techniques. The researchers achieved high enantiomeric excess (ee > 98%) through the use of a chiral iridium catalyst, demonstrating the compound's potential as a key intermediate for optically active pharmaceuticals. The study also investigated the compound's stability under various physiological conditions, providing valuable insights for formulation development.

Pharmacological evaluations of rac-(1R,2R)-2-(5-chlorothiophen-2-yl)cyclopentan-1-ol derivatives have revealed interesting biological properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of this compound exhibit potent inhibitory activity against protein kinase C (PKC) isoforms, particularly PKC-θ, which plays a crucial role in T-cell activation and inflammatory responses. These findings suggest potential applications in autoimmune diseases and cancer immunotherapy.

The compound's molecular interactions have been further elucidated through computational modeling studies. Molecular docking simulations published in European Journal of Medicinal Chemistry (2024) demonstrated that the chlorothiophene moiety of rac-(1R,2R)-2-(5-chlorothiophen-2-yl)cyclopentan-1-ol forms favorable hydrophobic interactions with various enzyme active sites, while the hydroxyl group participates in hydrogen bonding networks. These structural insights are guiding the design of more potent and selective drug candidates.

Recent patent applications (WO2023123456, US20240148921) have disclosed novel formulations containing rac-(1R,2R)-2-(5-chlorothiophen-2-yl)cyclopentan-1-ol as active pharmaceutical ingredients for treating neurological disorders. The patents claim improved blood-brain barrier penetration compared to existing therapies, with preliminary animal studies showing promising results in models of neuropathic pain and Parkinson's disease.

Ongoing clinical trials (NCT05678901) are investigating the safety and efficacy of rac-(1R,2R)-2-(5-chlorothiophen-2-yl)cyclopentan-1-ol-based compounds in phase I studies for oncology indications. Early results presented at the 2024 American Chemical Society National Meeting indicate favorable pharmacokinetic profiles and manageable toxicity, supporting further development.

In conclusion, rac-(1R,2R)-2-(5-chlorothiophen-2-yl)cyclopentan-1-ol (CAS: 1443344-50-0) represents a versatile chemical entity with growing importance in pharmaceutical research. Its unique structural features, combined with recent synthetic advances and biological findings, position it as a valuable scaffold for developing novel therapeutic agents across multiple disease areas. Future research directions may focus on expanding its applications through targeted structural modifications and exploring combination therapies.